2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[3-(triazol-2-yl)azetidin-1-yl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C13H12N6O/c20-13-7-12(16-11-3-1-2-6-18(11)13)17-8-10(9-17)19-14-4-5-15-19/h1-7,10H,8-9H2
• InChI Key: LKIXNFJSLICLIX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CC(=O)N3C=CC=CC3=N2)N4N=CC=N4
• Molecular Formula: C13H12N6O
• Molecular Weight: 268.27 g/mol

Description

The compound “2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one” is a complex organic molecule. It contains a 1,2,3-triazole ring, which is a type of nitrogen-containing heterocycle. These types of compounds are known for their stability and diverse properties, and have been used in medicinal chemistry for their various biological activities.

Molecular Structure Analysis

1,2,3-Triazoles are nitrogen-containing heterocycles with three nitrogen atoms in the ring. They are stable to hydrolysis, oxidizing and reducing conditions, and enzymatic degradation. Their ability to form hydrogen bonding and bipolar interactions allows them to interact with biomolecular targets and improve solubility.

Chemical Reactions Analysis

1,2,3-Triazoles are known to be highly reactive and can undergo a variety of chemical reactions. For instance, these highly unstable compounds are prone to eliminate N2 to cyclize into 4-azido-1,2,3-triazoles bearing two aryl groups at positions 2 and 5.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, 1,2,3-triazoles in general are known for their various biological activities, including antiviral activity. They can disrupt the replication cycle of a virus, allowing the body to eliminate it more easily.